molecular formula C7H6N4O B8578184 1-Methyl-2-methoxy-4,5-imidazoledicarbonitrile

1-Methyl-2-methoxy-4,5-imidazoledicarbonitrile

Cat. No.: B8578184
M. Wt: 162.15 g/mol
InChI Key: JTHKKMBGCUHJQB-UHFFFAOYSA-N
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Description

1-Methyl-2-methoxy-4,5-imidazoledicarbonitrile is a useful research compound. Its molecular formula is C7H6N4O and its molecular weight is 162.15 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H6N4O

Molecular Weight

162.15 g/mol

IUPAC Name

2-methoxy-1-methylimidazole-4,5-dicarbonitrile

InChI

InChI=1S/C7H6N4O/c1-11-6(4-9)5(3-8)10-7(11)12-2/h1-2H3

InChI Key

JTHKKMBGCUHJQB-UHFFFAOYSA-N

Canonical SMILES

CN1C(=C(N=C1OC)C#N)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydride g; 60% in an oil dispersion) was added in small portions to a stirred solution of the above-identified 2-methoxy-4,5-imidazoledicarbonitrile (3.25 g; 0.022 mol) in dimethylformamide (25 mL). Hydrogen gas was evolved. The mixture was cooled, iodomethane (3.2 g) was slowly added and the mixture was stirred overnight. The mixture was poured into ice-water and extracted with chloroform. The combined chloroform extract was washed with water, dried (magnesium sulfate) and concentrated to dryness in vacuo. The residue was chromatographed (silica gel eluted with dichloromethanehexanes) and the product was crystallized from dichloromethane-hexanes to give 1.6 g (45%) of 1-methyl-2-methoxy-4,5-imidazoledicarbonitrile (top 65°-66 ° C.).
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